3-({Imidazo[1,2-b]pyridazin-6-yl}amino)propan-1-ol

• IUPAC Name: 3-(imidazo[1,2-b]pyridazin-6-ylamino)propan-1-ol
• InChI: InChI=1S/C9H12N4O/c14-7-1-4-10-8-2-3-9-11-5-6-13(9)12-8/h2-3,5-6,14H,1,4,7H2,(H,10,12)
• InChI Key: RKNZBCGHDHDITL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC=CN2N=C1NCCCO
• Molecular Formula: C9H12N4O
• Molecular Weight: 192.22 g/mol

Description

The compound “3-({Imidazo[1,2-b]pyridazin-6-yl}amino)propan-1-ol” is a type of imidazo[1,2-b]pyridazine. The imidazo[1,2-b]pyridazine moiety is a privileged drug moiety that is found in many approved and experimental drugs. It has been demonstrated in multiple reports that while the imidazo[1,2-b]pyridazine moiety binds to the hinge region of kinases, substitutions at positions 2, 3, 6, 7, and 8 dictate kinase selectivity and potency.

Chemical Reactions Analysis

The compound “3-({Imidazo[1,2-b]pyridazin-6-yl}amino)propan-1-ol” has been found to inhibit TAK1 at nanomolar concentrations. The lead compound, 26, inhibits the enzymatic activity of TAK1 with an IC 50 of 55 nM.

Scientific Research Applications

Covalent Anticancer Agents

• Researchers have explored imidazo[1,2-b]pyridazine derivatives as covalent inhibitors for treating cancers. Specifically, they synthesized novel KRAS G12C inhibitors using this scaffold. Compound I-11 emerged as a potent anticancer agent against KRAS G12C-mutated NCI-H358 cells. .

TAK1 Kinase Inhibition in Multiple Myeloma (MM)

• Imidazo[1,2-b]pyridazine-containing compounds have demonstrated nanomolar inhibition of the transforming growth factor-β activated kinase (TAK1). .

Antimicrobial Activity

• The antibacterial and antifungal activity of imidazo[1,2-b]pyridazine derivatives has been evaluated. .

IL-17A Inhibitors for Psoriasis and Autoimmune Diseases

• Novel imidazo[1,2-b]pyridazine compounds have been investigated as IL-17A inhibitors. These molecules hold potential for treating psoriasis, rheumatoid arthritis, and multiple sclerosis. .

Mechanism of Action

Target of Action

The primary target of 3-({Imidazo[1,2-b]pyridazin-6-yl}amino)propan-1-ol is the Transforming Growth Factor-β Activated Kinase (TAK1) . TAK1 is a serine/threonine kinase that plays a crucial role in cell growth, differentiation, and apoptosis .

Mode of Action

The compound interacts with TAK1 by inhibiting its enzymatic activity . It has been found that 6-substituted morpholine or piperazine imidazo[1,2-b]pyridazines, with an appropriate aryl substituent at position-3, inhibit TAK1 at nanomolar concentrations .

Biochemical Pathways

TAK1 is involved in various extracellular signals, including cytokines, growth factors, and Toll-like receptor ligands . By inhibiting TAK1, the compound can potentially affect these signaling pathways and their downstream effects.

Pharmacokinetics

It’s worth noting that morpholines in drugs are known to enhance the water solubility and metabolic stability of a drug and improve its bioavailability .

Result of Action

The inhibition of TAK1 by the compound results in the suppression of multiple myeloma cell lines . The lead compound, for instance, inhibits the growth of multiple myeloma cell lines MPC-11 and H929 with GI50 values as low as 30 nM .

Action Environment

The compound’s storage temperature is room temperature , which might suggest its stability under normal environmental conditions.

Future Directions

The compound “3-({Imidazo[1,2-b]pyridazin-6-yl}amino)propan-1-ol” and its analogs have the potential to be translated into anti-multiple myeloma therapeutics. This is due to their ability to inhibit the growth of multiple myeloma cell lines MPC-11 and H929 with GI 50 values as low as 30 nM.